Cas no 57319-65-0 (6-amino-1,3-dihydro-2-benzofuran-1-one)

6-amino-1,3-dihydro-2-benzofuran-1-one Properties

Names and Identifiers

• 6-amino-1(3H)-Isobenzofuranone
• 6-Aminophtalide
• 6-Aminophthalide
• 6-Amino-1,3-dihydroisobenzofuran-1-one
• 6-Amino-2-benzofuran-1(3H)-one
• 6-amino-3H-2-benzofuran-1-one
• 6-Aminoisobenzofuran-1(3H)-one
• 5-amino-1,3-dihydroisobenzofuran-1-one
• 6-Amino-3H-isobenzofuran-1-one
• 6-amino-3-hydroisobenzofuran-1-one
• 1(3H)-Isobenzofuranone, 6-amino-
• 6-AMINO-1,3-DIHYDRO-2-BENZOFURAN-1-ONE
• ZIJZDNKZJZUROE-UHFFFAOYSA-N
• 6-Aminophthalid
• PubChem6988
• 1(3H)-I
• NSC 49585
• J-518201
• DTXSID40205936
• CS-0036733
• 6-Amino-2-benzofuran-1(3H)-one #
• AKOS000112972
• AS-5649
• FT-0620898
• PB15617
• F0451-1032
• NCGC00335972-01
• 6-amino-3H-2-benzouran-1-one
• CHEBI:194582
• 5-amino-3-oxo-1,3-dihydroisobenzofuran
• NSC49585
• NS00033686
• EINECS 260-675-4
• EN300-86229
• SDCCGMLS-0066145.P001
• Phthalide, 6-amino-
• SCHEMBL655727
• AB01328095-02
• MFCD00033530
• UNII-BF6HH4UQR9
• NSC-49585
• AM20080823
• ZB1077
• SY122786
• Z276599558
• BF6HH4UQR9
• 57319-65-0
• STK764062
• 6-aminoisobenzofuran-1(3H)-one
• 6-AMINO-1(3H)-ISOBENZOFURANONE
• DTXCID70128427
• +Expand

• MDL： MFCD00033530
• InChIKey： ZIJZDNKZJZUROE-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO2/c9-6-2-1-5-4-11-8(10)7(5)3-6/h1-3H,4,9H2
• SMILES： O1C(C2C([H])=C(C([H])=C([H])C=2C1([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 149.047678g/mol
• Surface Charge: 0
• XLogP3: 0.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 149.047678g/mol
• Monoisotopic Mass: 149.047678g/mol
• Topological Polar Surface Area: 52.3Ų
• Heavy Atom Count: 11
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.52040
• PSA: 52.32000
• Water Partition Coefficient: Soluble in water 1360 mg/L 25°C.
• Boiling Point: 420.2°C at 760 mmHg
• Melting Point: 183 °C
• Color/Form: solid
• Solubility: Not determined

6-amino-1,3-dihydro-2-benzofuran-1-one Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338-P304+P340-P405-P501
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD6204)
• Risk Phrases： 36/37/38
• Signal Word：Warning

6-amino-1,3-dihydro-2-benzofuran-1-one Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%